2,5-dimethoxy-N-[2-(methylthio)phenyl]benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-(2-methylsulfanylphenyl)benzenesulfonamide
• InChI: InChI=1S/C15H17NO4S2/c1-19-11-8-9-13(20-2)15(10-11)22(17,18)16-12-6-4-5-7-14(12)21-3/h4-10,16H,1-3H3
• InChI Key: SWLZOTOBJGNROL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC=C2SC
• Molecular Formula: C15H17NO4S2
• Molecular Weight: 339.4 g/mol

Description

2,5-Dimethoxy-N-[2-(methylthio)phenyl]benzenesulfonamide is a chemical compound belonging to the class of organic compounds known as benzenesulfonamides. These compounds have varied applications and are studied for their molecular structure, synthesis, and properties.

Synthesis Analysis

The synthesis of related benzenesulfonamide derivatives involves the interaction of different sulfonamide precursors with various reagents like chlorosulfonic acid, leading to the formation of sterically hindered molecules with significant yields. These processes are characterized by their specific conditions and outcomes, contributing to the structural diversity and potential applications of these compounds (Rublova et al., 2017).

Molecular Structure Analysis

The molecular structure of benzenesulfonamide derivatives is characterized by X-ray crystallography, revealing details like bond lengths, angles, and spatial arrangements. The crystal structure analysis provides insights into the molecular geometry, which is crucial for understanding the compound's chemical behavior and interactions (Rublova et al., 2017).

Chemical Reactions and Properties

Benzenesulfonamide derivatives undergo various chemical reactions, including substitution and addition reactions, which are influenced by their steric and electronic properties. These reactions are essential for modifying the compound's structure and enhancing its reactivity and functionality (Rublova et al., 2017).

Physical Properties Analysis

The physical properties of benzenesulfonamide derivatives, such as solubility, melting point, and crystalline structure, are determined by their molecular arrangement and intermolecular forces. These properties are critical for the compound's application in different fields and its handling and storage conditions (Rublova et al., 2017).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity, of benzenesulfonamide derivatives are governed by their functional groups and molecular structure. Understanding these properties is essential for predicting the compound's behavior in chemical reactions and its interactions with other substances (Rublova et al., 2017).